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Compound of Interest

Compound Name: 2-(benzylamino)cyclopentan-1-ol

Cat. No.: B6267802 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides crucial safety and logistical

information for the handling of 2-(benzylamino)cyclopentan-1-ol, a compound utilized in

pharmaceutical research and organic synthesis.[1] Adherence to these guidelines is essential

for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
2-(benzylamino)cyclopentan-1-ol and its analogs are classified as hazardous substances.[2]

[3][4][5] Understanding these hazards is the first step in safe handling. The primary hazards

associated with this chemical are summarized in the table below.

Hazard Classification GHS Category Description

Acute Toxicity (Oral) Category 3 Toxic if swallowed[2]

Skin Corrosion/Irritation Category 2 Causes skin irritation[2][3]

Skin Sensitization Category 1
May cause an allergic skin

reaction[2]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage[2]

[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b6267802?utm_src=pdf-interest
https://www.benchchem.com/product/b6267802?utm_src=pdf-body
https://atomfair.com/product/atomfair-2-benzylaminocyclopentan-1-ol-c12h17no-cas-68327-00-4/
https://www.benchchem.com/product/b6267802?utm_src=pdf-body
https://www.echemi.com/sds/2-benzylamino-propan-1-ol-pd180713167926.html
https://www.fishersci.com/store/msds?partNumber=AC369490010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzylamino_-2-methylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dimethylamino_cyclopentan-1-ol
https://www.echemi.com/sds/2-benzylamino-propan-1-ol-pd180713167926.html
https://www.echemi.com/sds/2-benzylamino-propan-1-ol-pd180713167926.html
https://www.fishersci.com/store/msds?partNumber=AC369490010&countryCode=US&language=en
https://www.echemi.com/sds/2-benzylamino-propan-1-ol-pd180713167926.html
https://www.echemi.com/sds/2-benzylamino-propan-1-ol-pd180713167926.html
https://www.fishersci.com/store/msds?partNumber=AC369490010&countryCode=US&language=en
https://www.echemi.com/sds/2-benzylamino-propan-1-ol-pd180713167926.html
https://www.fishersci.com/store/msds?partNumber=AC369490010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6267802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 2-
(benzylamino)cyclopentan-1-ol. The following table outlines the required PPE.

Body Part Required PPE Standard

Eyes/Face
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[2]

Skin/Body

Fire/flame resistant and

impervious clothing, Protective

gloves

-

Respiratory Full-face respirator

Required if exposure limits are

exceeded or irritation is

experienced[2]

Handling and Storage Procedures
Proper handling and storage are critical to prevent exposure and maintain the chemical's

stability.

Handling:

Use only in a well-ventilated area or outdoors.[2][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[2]

Contaminated work clothing should not be allowed out of the workplace.[2]

Storage:
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Store in a well-ventilated place.[2]

Keep the container tightly closed.[2]

Store locked up.[2]

Emergency and First-Aid Measures
In case of exposure, immediate action is necessary.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Get medical help if

you feel unwell.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash with plenty of water. If skin irritation or

rash occurs, get medical help.[2]

Eye Contact

Immediately rinse with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical help.

[2]

Ingestion
Rinse mouth with water. Get emergency medical

help immediately.[2]

Disposal Plan
Dispose of 2-(benzylamino)cyclopentan-1-ol and its container in accordance with all

applicable local, regional, and national laws and regulations.[2] The material should be sent to

an appropriate treatment and disposal facility.[2]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 2-
(benzylamino)cyclopentan-1-ol in a laboratory setting.
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Experimental Workflow for Handling 2-(benzylamino)cyclopentan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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